molecular formula C14H21NO2S B455504 ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate CAS No. 438230-65-0

ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate

Cat. No. B455504
CAS RN: 438230-65-0
M. Wt: 267.39g/mol
InChI Key: RXTAXYUBDXFEKC-UHFFFAOYSA-N
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Description

“Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate” is a chemical compound with the molecular formula C14H21NO2S and a molecular weight of 267.39 . It is used for proteomics research .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCOC(=O)C1=C(SC2=C1CCCCCCC2)N .


Physical And Chemical Properties Analysis

  • Molecular Formula: C14H21NO2S
  • Molecular Weight: 267.39
  • SMILES Notation: CCOC(=O)C1=C(SC2=C1CCCCCCC2)N

Scientific Research Applications

Synthesis and Dye Applications

Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate has been used in the synthesis of azo benzo[b]thiophene derivatives, which are applied as disperse dyes. These dyes exhibit good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).

Application in Gewald Reaction

The compound is involved in a four-component Gewald reaction under organocatalyzed aqueous conditions. This process results in the efficient formation of 2-amino-3-carboxamide derivatives of thiophene (Abaee & Cheraghi, 2013).

Cyclization Studies

It is used in cyclization studies to form various chemical structures, such as 10-amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carboxylic acid (Wilamowski et al., 1995).

Crystal Structure Analysis

The compound is also utilized in the synthesis of a new azo-Schiff base for crystal structure analysis using X-ray diffraction and other spectroscopic methods (Menati et al., 2020).

Synthesis of Hetaryl Compounds

It serves as a precursor in synthesizing 3-hetaryl-4,5,6,7-tetrahydrobenzo[b]thiophenes, achieved by cyclocondensation with various amines or acid hydrazides (Sabnis & Rangnekar, 1992).

Quantum Chemical Studies

The compound has been characterized and investigated quantum chemically by DFT approach, NMR, FTIR, and UV–Visible spectroscopy, offering insights into its electronic properties and molecular structure (Fatima et al., 2022).

Antimicrobial and Antioxidant Studies

It has been used in the synthesis of novel compounds for in vitro antimicrobial and antioxidant activities, with some exhibiting significant effectiveness (Raghavendra et al., 2016).

properties

IUPAC Name

ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO2S/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11(10)18-13(12)15/h2-9,15H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXTAXYUBDXFEKC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC2=C1CCCCCCC2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801143508
Record name Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801143508
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

267.39 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

438230-65-0
Record name Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=438230-65-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801143508
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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